Cas no 132076-27-8 (methyl (1R)-3-oxocyclopentane-1-carboxylate)

• Product Name: methyl (1R)-3-oxocyclopentane-1-carboxylate
• CAS No: 132076-27-8
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD01320815
• CID: 898865
• PubChem ID: 11789302
• Update Time: 2025-05-25

methyl (1R)-3-oxocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-oxo-, methyl ester, (R)- (9CI)
• (R)-3-Oxo-cyclopentanecarboxylic acid methyl ester
• (R)-Methyl 3-oxo-cyclopentanecarboxylate
• (R)-methyl 3-oxocyclopentanecarboxylate
• methyl (R)-3-oxocyclopentanecarboxylate
• PB27535
• SureCN4868550
• methyl (1R)-3-oxocyclopentane-1-carboxylate
• P10176
• 132076-27-8
• Cyclopentanecarboxylic acid, 3-oxo-, methyl ester, (1R)-
• CS-0049313
• AKOS025290315
• PD019187
• DB-258025
• AS-50424
• MFCD01320815
• SCHEMBL4868550
• (R)-methyl3-oxocyclopentanecarboxylate

• MDL： MFCD01320815
• Inchi： 1S/C7H10O3/c1-10-7(9)5-2-3-6(8)4-5/h5H,2-4H2,1H3/t5-/m1/s1
• InChI Key： KTGCFXSELRVRFH-RXMQYKEDSA-N
• SMILES： O(C)C([C@H]1CC(CC1)=O)=O

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 209.7±33.0 °C at 760 mmHg
• Flash Point: 84.0±25.4 °C
• PSA: 43.37000
• LogP: 0.52860
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

methyl (1R)-3-oxocyclopentane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl (1R)-3-oxocyclopentane-1-carboxylate

Professional Introduction to Methyl (1R)-3-Oxocyclopentane-1-Carboxylate (CAS No. 132076-27-8)

Methyl (1R)-3-oxocyclopentane-1-carboxylate, with the CAS number 132076-27-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopentane ring with an ester and ketone functional group, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The stereochemistry of the (1R) configuration plays a crucial role in its biological activity, making it a subject of extensive study.

The compound's structure, featuring a chiral center at the cyclopentane ring, makes it a valuable intermediate in the synthesis of more complex molecules. In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts that can facilitate the asymmetric synthesis of such compounds. Methyl (1R)-3-oxocyclopentane-1-carboxylate has been explored as a building block in the construction of pharmacophores found in various therapeutic agents.

Recent research has highlighted the utility of this compound in the synthesis of non-proteinogenic amino acids, which are increasingly being recognized for their role in modulating biological processes. The ester group in Methyl (1R)-3-oxocyclopentane-1-carboxylate can be readily modified through various chemical reactions, allowing for the introduction of diverse functional groups. This flexibility makes it an attractive candidate for use in library synthesis and high-throughput screening programs.

In addition to its synthetic applications, Methyl (1R)-3-oxocyclopentane-1-carboxylate has been investigated for its potential biological activity. Studies have shown that derivatives of this compound exhibit properties that are relevant to various therapeutic areas, including anti-inflammatory and analgesic effects. The cyclopentane core is a common motif in many bioactive molecules, and its incorporation into drug candidates often enhances binding affinity and selectivity.

The stereochemistry of Methyl (1R)-3-oxocyclopentane-1-carboxylate is particularly noteworthy, as the (1R) configuration has been found to be crucial for biological activity in several cases. The use of chiral compounds like this one allows for the development of enantiomerically pure drugs, which can exhibit improved efficacy and reduced side effects compared to racemic mixtures. The synthesis of such compounds often requires sophisticated methodologies, including asymmetric hydrogenation and enzymatic resolution techniques.

Advances in computational chemistry have also played a significant role in the study of Methyl (1R)-3-oxocyclopentane-1-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers to design more effective derivatives. These computational approaches are complemented by experimental efforts, which have yielded valuable structural information about how this compound binds to its targets.

The development of novel synthetic routes to Methyl (1R)-3-oxocyclopentane-1-carboxylate has been another area of focus. Researchers have explored various catalytic systems that can facilitate the formation of the cyclopentane ring under mild conditions. These methods often involve transition metal catalysts that can promote ring-closing reactions with high selectivity. Such advances are crucial for enabling the large-scale production of this compound for pharmaceutical applications.

In conclusion, Methyl (1R)-3-oxocyclopentane-1-carboxylate is a versatile and important compound in chemical biology and pharmaceutical research. Its unique structure and stereochemistry make it a valuable building block for the synthesis of bioactive molecules. The ongoing research into this compound underscores its potential as a key intermediate in drug discovery and highlights the importance of continued exploration in this field.